Cas no 799812-87-6 (18:0 Coenzyme A, stearoyl Coenzyme A (ammonium salt), powder)

• Product Name: 18:0 Coenzyme A, stearoyl Coenzyme A (ammonium salt), powder
• CAS No: 799812-87-6
• MF: C₃₉H₇₉N₁₀O₁₇P₃S
• MW: 1085.08765149117
• CID: 2851654
• Update Time: 2025-06-09

18:0 Coenzyme A, stearoyl Coenzyme A (ammonium salt), powder Chemical and Physical Properties

Names and Identifiers

• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-[[3-(2-octadecanoylsulfanylethylamino)-3-oxopropyl]amino]-4-oxobutoxy]-oxidophosphoryl]oxy-oxidopho
• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[[[(3R)-3-hydroxy-2,2-dimethyl-4-[[3-(2-octadecanoylsulfanylethylamino)-3-oxopropyl]amino]-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]ox
• PUBCHEM_46907893
• 18:0 Coenzyme A, stearoyl Coenzyme A (ammonium salt), powder

• Inchi： 1S/C39H70N7O17P3S.3H3N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46;;;/h26-28,32-34,38,49-50H,4-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54);3*1H3/t28-,32?,33+,34+,38-;;;/m1.../s1
• InChI Key： MQEBLHAOCDTGBF-BMPOWUBJSA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@@H](C([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])O)O)=O)=O)C(CCCCCCCCCCCCCCCCC)=O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 70
• Rotatable Bond Count: 36
• Complexity: 1640
• Topological Polar Surface Area: 400

18:0 Coenzyme A, stearoyl Coenzyme A (ammonium salt), powder Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:0 Coenzyme A, stearoyl Coenzyme A (ammonium salt), powder

Comprehensive Guide to 18:0 Coenzyme A, Stearoyl Coenzyme A (Ammonium Salt) (CAS No. 799812-87-6)

18:0 Coenzyme A, also known as Stearoyl Coenzyme A (ammonium salt), is a critical biochemical reagent widely used in lipid metabolism research, enzymology, and pharmaceutical development. With the CAS registry number 799812-87-6, this powdered compound plays a pivotal role in studying fatty acid biosynthesis, β-oxidation, and cellular energy pathways. Its molecular structure combines an 18-carbon saturated fatty acid (stearic acid) with coenzyme A, making it indispensable for in vitro assays and metabolic engineering applications.

Recent advancements in lipidomics and metabolic disease research have heightened interest in stearoyl-CoA derivatives. Scientists frequently search for "stearoyl CoA function," "18:0 CoA in obesity," or "CAS 799812-87-6 supplier," reflecting its relevance to nutrigenomics and type 2 diabetes studies. The ammonium salt formulation enhances solubility, making it preferable for high-throughput screening and enzyme kinetics experiments.

The compound's mechanism involves participation in mitochondrial energy production and lipid droplet formation. Researchers investigating "stearoyl-CoA desaturase inhibitors" or "palmitoyl vs stearoyl CoA" often utilize this reagent to explore metabolic flux differences. Its powder form (typically >95% purity by HPLC) ensures stability for long-term storage at -20°C, addressing common queries about "CoA ester stability" and "lyophilized coenzyme A handling."

In biotechnology applications, 799812-87-6 serves as a substrate for acyltransferase enzymes and lipid-modifying proteins. Emerging trends link its metabolic pathways to NAFLD (non-alcoholic fatty liver disease) and cardiolipin remodeling, topics frequently searched alongside "CoA-based therapeutics." The ammonium counterion minimizes interference in mass spectrometry analyses, a feature highlighted in "lipid extraction protocols" discussions.

Quality parameters for stearoyl Coenzyme A powder include UV absorbance ratios (A260/A230 > 1.8) and endotoxin levels (<0.1 EU/μmol), crucial for cell culture applications. Comparative studies with oleoyl-CoA or myristoyl-CoA often reference this compound when examining membrane fluidity or protein acylation effects. Its standardized nomenclature follows IUPAC lipid guidelines, facilitating database integration in systems biology platforms.

From a technical perspective, 18:0 CoA demonstrates optimal reactivity between pH 7.0-8.5, with researchers frequently inquiring about "CoA hydrolysis prevention" techniques. Recent publications emphasize its utility in single-cell metabolomics and organelle-specific lipid trafficking studies. The powder's hygroscopic nature necessitates proper handling—a practical consideration often searched as "CoA reconstitution buffer" or "ammonium salt solubility."

Innovative applications include click chemistry modifications for fluorescent CoA probes and activity-based protein profiling. These cutting-edge uses address popular queries about "metabolic labeling strategies" and "lipid enzyme discovery." The compound's thermodynamic properties (ΔG°' of hydrolysis ≈ -31 kJ/mol) make it valuable for bioenergetics calculations and kinetic modeling software.

For industrial biotechnology, stearoyl-CoA serves as a precursor for biobased surfactants and specialty esters. This aligns with growing interest in "green chemistry cofactors" and "enzymatic cascade design." Analytical methods like HILIC chromatography and tandem MS reliably quantify this compound in complex matrices, addressing "CoA extraction efficiency" concerns.

Current research explores its role in epigenetic regulation via protein acetylation and histone modifications—topics generating searches like "lipid metabolites in gene expression." The ammonium salt form (C39H74N7O17P3S·xNH3) provides superior batch-to-batch consistency compared to alternative cations, a critical factor for reproducible research.

Best practices recommend using argon-purged vials for storage and thiol-protecting agents during experiments, responding to common troubleshooting questions about "CoA derivative degradation." As the scientific community increasingly focuses on precision nutrition and metabolic engineering, 18:0 Coenzyme A (CAS 799812-87-6) remains an essential tool for decoding lipid-mediated signaling and cellular homeostasis mechanisms.